Cas no 175277-77-7 (3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile)

3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile structure
175277-77-7 structure
Product Name:3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile
CAS No:175277-77-7
MF:C15H10N2O2
MW:250.252103328705
CID:133823
PubChem ID:2746495
Update Time:2025-04-19

3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile
    • 3-[(2-oxo-1,3-benzoxazol-3-yl)methyl]benzonitrile
    • 3-[(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)methyl]benzonitrile
    • Benzonitrile,3-[(2-oxo-3(2H)-benzoxazolyl)methyl]-
    • HMS566K18
    • 3-(3-CYANOBENZYL)BENZOXAZOLIN-2-ONE
    • FT-0614801
    • Maybridge1_008862
    • MFCD00204240
    • SPB 06722
    • DTXSID00372613
    • Benzonitrile, 3-[(2-oxo-3(2H)-benzoxazolyl)methyl]-
    • 3-[(2-Oxo-1,3-benzoxazol-3(2H)-yl)methyl]benzonitrile
    • AKOS000184644
    • Oprea1_012982
    • 175277-77-7
    • Inchi: 1S/C15H10N2O2/c16-9-11-4-3-5-12(8-11)10-17-13-6-1-2-7-14(13)19-15(17)18/h1-8H,10H2
    • InChI Key: GZGXPVQBWUZVQJ-UHFFFAOYSA-N
    • SMILES: O1C(N(C2C=CC=CC1=2)CC1C=CC=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 250.07400
  • Monoisotopic Mass: 250.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.3Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 438.2°Cat760mmHg
  • Flash Point: 218.8°C
  • Refractive Index: 1.675
  • PSA: 58.93000
  • LogP: 2.51448

3-((2-Oxobenzo[d]oxazol-3(2H)-yl)methyl)benzonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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